BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Cosmic Microwave
Background Data from Planck and WMAP
Missions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: BB 0305179

Cat. No.: B11934581

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Cosmic Microwave Background (CMB) data
from two pivotal space missions: the European Space Agency's (ESA) Planck satellite and
NASA's Wilkinson Microwave Anisotropy Probe (WMAP). The aim is to assist researchers in
understanding the key differences in instrumentation, data processing, and scientific output of
these two experiments, thereby enabling more informed use of their publicly available data.

At a Glance: Key Mission Differences

The Planck mission, operational from 2009 to 2013, was designed as a third-generation CMB
observatory, building upon the successes of its predecessors, including WMAP (2001-2010).[1]
[2][3] Planck's primary advantage lay in its enhanced sensitivity, superior angular resolution,
and broader frequency coverage, which allowed for more precise measurements of the CMB
anisotropies and improved separation of foreground signals.[1][4]

Performance Characteristics
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The following tables summarize the key quantitative performance characteristics of the Planck

and WMAP missions.

Table 1: Mission and Instrument Overview

Parameter Planck

WMAP

Mission Duration 2009 - 2013[1]

2001 - 2010[2]

] European Space Agency
Operating Agency

National Aeronautics and
Space Administration (NASA)

(ESA)[1]
[2]
Low Frequency Instrument ) ) ]
_ Differential Microwave
Instruments (LFI), High Frequency )
Radiometers[2][6]
Instrument (HFI1)[5]
1.5 m x 1.9 m off-axis Dual 1.4 m x 1.6 m off-axis
Telescope ) )
Gregorian[1] Gregorian[7]
) Passive and active cooling to ] )
Cooling Passive cooling to ~90 K[9]

~0.1 K[1][8]

Table 2: Frequency Bands and Sensitivity
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Planck Frequency o WMAP Frequency o
. Sensitivity (ATIT) . Sensitivity (ATIT)
LFI K-Band

30 GHz ~2 pK/K 23 GHz < 200 pK
44 GHz ~2 UK/K Ka-Band

70 GHz ~2 UK/K 33 GHz <200 pK
HFI Q-Band

100 GHz ~2 pK/K 41 GHz < 200 pK
143 GHz ~2 pK/K V-Band

217 GHz ~2 UK/K 61 GHz <200 puK
353 GHz ~2 pK/K W-Band

545 GHz ~2 pK/K 94 GHz < 200 pK
857 GHz ~2 UK/K

Table 3: Angular Resolution
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Planck Frequency Angular Resolution WMAP Frequency Angular Resolution

(GHz) (arcmin) (GHz) (arcmin)
30 33 23 52.8

44 24 33 39.6

70 14 41 30.6

100 10 61 21.0

143 7.1 94 13.2

217 55

353 5.0

545 5.0

857 5.0

Experimental Protocols

A fundamental aspect of both missions was the meticulous process of data acquisition and
analysis, designed to isolate the faint CMB signal from various astrophysical foregrounds and
instrumental noise.

Data Acquisition and Scan Strategy

Both Planck and WMAP were positioned at the second Lagrange point (L2) of the Sun-Earth
system, providing a stable thermal environment and an unobstructed view of deep space.[6]
Their scan strategies involved continuous observation of the sky. WMAP scanned
approximately 30% of the sky each day, achieving full-sky coverage every six months.[6][9]
Planck also performed full-sky surveys, completing its first survey in about 6 months.[10][11]

Data Processing and Foreground Removal

The raw data from both missions underwent extensive processing to produce the final CMB
maps. A critical step in this process was the separation of the CMB signal from foreground
emissions originating from our own galaxy (synchrotron, free-free, and thermal dust emission)
and extragalactic sources.
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WMAP's data analysis heavily relied on the multi-frequency information to distinguish the CMB
from foregrounds. One of the techniques used was the Internal Linear Combination (ILC)
method, which constructs a weighted sum of the different frequency maps to minimize the
foreground contamination.[12] The WMAP team also developed a needlet-based ILC method to
produce a clean, high-resolution CMB map.[12]

Planck's broader frequency coverage and higher sensitivity allowed for more sophisticated
component separation techniques.[1] The Planck team employed multiple methods, including
parametric model fitting, blind component separation algorithms like Commander and SMICA,
and template-based methods.[13] The final Planck data releases provided highly detailed maps
of both the CMB and the various foreground components.[14][15] A notable development in the
final stages of Planck data analysis was the NPIPE processing pipeline, which combined the
best features of previous methods for a unified analysis of both LFI and HFI data.[14]

Visualizing the Experimental Workflow

The following diagram illustrates the general experimental workflow for both the Planck and
WMAP missions, from data acquisition to the final cosmological parameter estimation.
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